N-(5-((phenylthio)methyl)-1,3,4-oxadiazol-2-yl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-[5-(phenylsulfanylmethyl)-1,3,4-oxadiazol-2-yl]-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C17H12N4O2S2/c22-15(16-18-12-8-4-5-9-13(12)25-16)19-17-21-20-14(23-17)10-24-11-6-2-1-3-7-11/h1-9H,10H2,(H,19,21,22)
• InChI Key: FDIMVGNTLURFOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC2=NN=C(O2)NC(=O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C17H12N4O2S2
• Molecular Weight: 368.4 g/mol
• CAS No.: 923393-32-2

Description

N-(5-((phenylthio)methyl)-1,3,4-oxadiazol-2-yl)benzo[d]thiazole-2-carboxamide is a useful research compound. Its molecular formula is C17H12N4O2S2 and its molecular weight is 368.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Potential

The structure of N-(5-((phenylthio)methyl)-1,3,4-oxadiazol-2-yl)benzo[d]thiazole-2-carboxamide shares similarity with N-substituted benzamides which have been synthesized and evaluated for their anticancer activity against various cancer cell lines. These compounds exhibited moderate to excellent anticancer activity, with some derivatives showing higher activity than reference drugs, indicating the potential of this molecular framework in anticancer drug development (Ravinaik et al., 2021).

Antimicrobial Activity

Similar molecular structures, specifically N-substituted benzamides containing 1,3,4-oxadiazoles, have been synthesized and shown significant antibacterial and antifungal activities against various pathogens. These findings suggest the potential use of this compound and its derivatives in antimicrobial applications (Desai et al., 2016).

Antidiabetic Activity

Structurally related compounds, such as N-substituted-6-methyl-4-{4-[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]methoxyphenyl}-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamides, have been synthesized and evaluated for in vitro antidiabetic activity using the α-amylase inhibition assay. These findings hint at the potential of utilizing similar structures in the development of antidiabetic medications (Lalpara et al., 2021).

Biological Activity Studies

Compounds with a related molecular structure have been synthesized and subjected to preliminary antimicrobial screening, showing higher activity compared to reference drugs for some of the compounds. This underlines the relevance of such molecular frameworks in the development of new drugs with potential biological activities (Latthe & Badami, 2007).

Mechanism of Action

Target of Action

The compound, also known as N-{5-[(phenylsulfanyl)methyl]-1,3,4-oxadiazol-2-yl}-1,3-benzothiazole-2-carboxamide, is a benzothiazole derivative . Benzothiazole derivatives have been reported to exhibit a broad spectrum of biological activities . They are known to interact with various targets, including enzymes like cyclooxygenase (COX) and proteins involved in bacterial quorum sensing .

Mode of Action

The compound interacts with its targets, leading to changes in their function. For instance, some benzothiazole derivatives have been found to inhibit COX, an enzyme involved in inflammation . By inhibiting COX, these compounds can reduce the production of pro-inflammatory mediators, thereby exerting anti-inflammatory effects .

Biochemical Pathways

The compound’s interaction with its targets can affect various biochemical pathways. For example, by inhibiting COX, it can impact the arachidonic acid pathway, leading to reduced production of prostaglandins, which are key mediators of inflammation . Additionally, benzothiazole derivatives can interfere with bacterial quorum sensing, a communication system that bacteria use to coordinate group behaviors .

Result of Action

The compound’s action can lead to molecular and cellular effects. For instance, by inhibiting COX, it can reduce inflammation at the molecular level . At the cellular level, this can result in decreased leukocyte infiltration and reduced tissue swelling .

Future Directions

The extraordinarily satisfying properties of the benzo[d]imidazo[2,1-b]thiazole- and benzo[d]oxazole-related drugs have motivated organic chemists to synthesize a great number of novel chemotherapeutic agents. In recent years, the syntheses of benzo[d]imidazo[2,1-b]thiazoles and benzo[d]oxazole derivatives have attracted much attention.